Cas no 294893-24-6 (6-Hydroxy-2-2-(1H-indol-3-yl)-2-oxoethylthio-4(3H)-pyrimidinone)

• Product Name: 6-Hydroxy-2-2-(1H-indol-3-yl)-2-oxoethylthio-4(3H)-pyrimidinone
• CAS No: 294893-24-6
• MF: C₁₄H₁₁N₃O₃S
• MW: 301.320441484451
• CID: 5730061
• PubChem ID: 723051
• Update Time: 2025-05-26

6-Hydroxy-2-2-(1H-indol-3-yl)-2-oxoethylthio-4(3H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

• AKOS000564061
• 4-hydroxy-2-[2-(1H-indol-3-yl)-2-oxoethyl]sulfanyl-1H-pyrimidin-6-one
• EU-0039796
• CHEMBL3919471
• Oprea1_242985
• 294893-24-6
• SR-01000447027-1
• SCHEMBL15709357
• SR-01000447027
• Oprea1_231453
• 2-((2-(1H-Indol-3-yl)-2-oxoethyl)thio)-6-hydroxypyrimidin-4(3H)-one
• 4(3H)-Pyrimidinone, 6-hydroxy-2-[[2-(1H-indol-3-yl)-2-oxoethyl]thio]-
• 6-Hydroxy-2-2-(1H-indol-3-yl)-2-oxoethylthio-4(3H)-pyrimidinone

• Inchi： 1S/C14H11N3O3S/c18-11(7-21-14-16-12(19)5-13(20)17-14)9-6-15-10-4-2-1-3-8(9)10/h1-6,15H,7H2,(H2,16,17,19,20)
• InChI Key： TZNQICICOBQVNI-UHFFFAOYSA-N
• SMILES： S(C1=NC(=CC(N1)=O)O)CC(C1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 301.05211239g/mol
• Monoisotopic Mass: 301.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• pka: 2.83±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 6-Hydroxy-2-2-(1H-indol-3-yl)-2-oxoethylthio-4(3H)-pyrimidinone

Introduction to 6-Hydroxy-2-2-(1H-indol-3-yl)-2-oxoethylthio-4(3H)-pyrimidinone (CAS No. 294893-24-6)

6-Hydroxy-2-2-(1H-indol-3-yl)-2-oxoethylthio-4(3H)-pyrimidinone is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound, identified by the CAS number 294893-24-6, belongs to the pyrimidinone class of heterocyclic molecules, which are widely recognized for their role in medicinal chemistry. The presence of multiple functional groups, including hydroxyl, thioether, and indole moieties, makes this compound a promising candidate for further investigation in drug discovery and development.

The synthesis of 6-Hydroxy-2-2-(1H-indol-3-yl)-2-oxoethylthio-4(3H)-pyrimidinone involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The indole ring, a key structural feature, is known for its versatility in biological interactions, often serving as a scaffold for bioactive molecules. The incorporation of the thioether group further enhances the compound's potential to interact with biological targets, making it an attractive molecule for pharmacological exploration.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 6-Hydroxy-2-2-(1H-indol-3-yl)-2-oxoethylthio-4(3H)-pyrimidinone with greater accuracy. Molecular docking studies have suggested that this compound may exhibit inhibitory properties against certain enzymes and receptors implicated in various diseases. Specifically, the hydroxyl and thioether groups are positioned in a manner that could allow for favorable interactions with target proteins, potentially leading to therapeutic effects.

In vitro studies have begun to unravel the mechanistic aspects of 6-Hydroxy-2-2-(1H-indol-3-yl)-2-oxoethylthio-4(3H)-pyrimidinone, providing insights into its mode of action. Initial results indicate that the compound may interfere with signaling pathways associated with inflammation and cell proliferation. These findings are particularly intriguing given the increasing interest in developing small-molecule inhibitors for these pathways as treatments for chronic diseases such as cancer and autoimmune disorders.

The indole moiety in 6-Hydroxy-2-2-(1H-indol-3-yl)-2-oxoethylthio-4(3H)-pyrimidinone has been extensively studied for its pharmacological properties. Indole derivatives are known to possess a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The structural diversity of indole-based compounds allows for the fine-tuning of their biological profiles through modifications at various positions on the ring. This flexibility makes indole a valuable scaffold for drug design.

One of the most promising applications of 6-Hydroxy-2-2-(1H-indol-3-yl)-2-oxoethylthio-4(3H)-pyrimidinone is in the development of novel therapeutic agents targeting neurological disorders. The pyrimidinone core is a known component of several drugs used to treat conditions such as epilepsy and Alzheimer's disease. By incorporating additional functional groups like hydroxyl and thioether, researchers aim to enhance the efficacy and selectivity of these compounds.

Furthermore, the synthesis of 6-Hydroxy-2-2-(1H-indol-3-ylyl)-2 oxoethylthio - 4 ( 3 H ) - pyrimidin one has been optimized to improve scalability for industrial production. Advances in green chemistry principles have been integrated into the synthetic route, reducing waste and minimizing environmental impact. These efforts align with global initiatives to promote sustainable pharmaceutical manufacturing practices.

As research continues, the potential applications of 6-Hydroxy - 22 - ( 1 H - indol - 33 - yl ) - 22 ox o eth yl tho - 44 ( 33 H ) - pyrim idi no ne are expected to expand. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into clinical therapies. The compound's unique structure and demonstrated biological activity make it a compelling candidate for further development.

The future direction of research on 6-Hydroxy - 22 - ( 1 H - indol - 33 yl ) - 22 ox o eth yl tho - 44 ( 33 H ) - py rim idi no ne may include exploring its role in combination therapies alongside existing treatments. This approach could enhance therapeutic outcomes by targeting multiple disease mechanisms simultaneously. Additionally, investigating the compound's pharmacokinetic properties will be essential to ensure its safety and efficacy in human trials.

In conclusion,6-Hydroxy - 22 -(1 H-indol -33 yl) -22 ox o eth yl tho -44 (33 H) - py rim idi no ne represents a significant advancement in pharmaceutical chemistry. Its complex structure and diverse functional groups position it as a versatile tool for drug discovery. With ongoing research efforts aimed at elucidating its biological activities and optimizing its synthesis, this compound holds great promise for addressing unmet medical needs in various therapeutic areas.